![molecular formula C20H23N3O2S B2601374 2-((1-(furan-2-ylmethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide CAS No. 1207008-01-2](/img/structure/B2601374.png)
2-((1-(furan-2-ylmethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(furan-2-ylmethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide, also known as FIT, is a compound that has been synthesized for the purpose of scientific research. This compound has shown potential as a therapeutic agent for a variety of diseases, including cancer and inflammation. In
Scientific Research Applications
Heteroaromatic Decarboxylative Claisen Rearrangement Reactions
The decarboxylative Claisen rearrangement of furan-2-ylmethyl and related substrates leads to the production of 2,3-disubstituted heteroaromatic compounds. This reaction demonstrates the utility of furan-2-ylmethyl in synthesizing complex heteroaromatic structures, potentially useful in various chemical and pharmaceutical applications (Craig et al., 2005).
Synthesis and Antimicrobial Activity of Pyrazole and Imidazole Derivatives
New pyrazole and imidazole derivatives incorporating furan-2-yl groups have been synthesized and evaluated for their antimicrobial activity. These studies highlight the potential of such compounds in developing new antimicrobial agents (Idhayadhulla et al., 2012).
Structural and Electronic Analysis of Imidazole Derivatives
Imidazole derivatives, including those with furan-2-ylmethyl groups, have been synthesized and analyzed using various spectroscopic techniques and theoretical methods. These studies provide insights into the electronic structure and potential applications of these compounds in materials science and biology (Anthony et al., 2020).
Utility in Synthesis of Heterocyclic Compounds with Antimicrobial Activity
Compounds containing 5-(furan-2-yl)-3-(p-tolyl) groups have been used to synthesize various heterocyclic compounds showing significant antimicrobial activities. This work underscores the importance of such scaffolds in medicinal chemistry (Abdelhamid et al., 2019).
Palladium(II) Complexes of Imidazole Derivatives for Biological Activity
Imidazole derivatives with furan-2-yl groups have been used to create palladium(II) complexes, which were evaluated for their cytotoxicity against leukemia cells and interaction with human serum albumin. This research points to the potential use of these complexes in cancer therapy and as molecular probes (Moghadam et al., 2016).
properties
IUPAC Name |
2-[1-(furan-2-ylmethyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-14(2)22-19(24)13-26-20-21-11-18(16-8-6-15(3)7-9-16)23(20)12-17-5-4-10-25-17/h4-11,14H,12-13H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYPQBGPRBYQVMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CO3)SCC(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.